Cas no 2680801-59-4 (tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate
• CAS No: 2680801-59-4
• MF: C₁₃H₂₁F₃N₂O₄
• MW: 326.312054395676
• CID: 5627252
• PubChem ID: 165927802
• Update Time: 2025-06-18

tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308865
• tert-butyl 3-hydroxy-3-[1-(2,2,2-trifluoro-N-methylacetamido)ethyl]azetidine-1-carboxylate
• 2680801-59-4
• tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate

• Inchi： 1S/C13H21F3N2O4/c1-8(17(5)9(19)13(14,15)16)12(21)6-18(7-12)10(20)22-11(2,3)4/h8,21H,6-7H2,1-5H3
• InChI Key： RGRQGCBAAPUPSY-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C(C)C1(CN(C(=O)OC(C)(C)C)C1)O)=O)(F)F

Computed Properties

• Exact Mass: 326.14534164g/mol
• Monoisotopic Mass: 326.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate (CAS No. 2680801-59-4)

Tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2680801-59-4, belongs to a class of molecules that exhibit promise in various therapeutic applications. Its molecular structure incorporates several functional groups that make it a valuable candidate for further investigation and development.

The compound's name highlights several key features that are crucial for understanding its chemical properties and potential applications. The presence of a tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the molecule. Additionally, the 3-hydroxy group suggests the possibility of hydrogen bonding interactions, which are important in many biological processes. The moiety 1-(2,2,2-trifluoro-N-methylacetamido) introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Finally, the azetidine-1-carboxylate backbone is a cyclic amide structure that has been explored in medicinal chemistry for its potential to act as a scaffold for bioactive compounds.

In recent years, there has been a growing interest in azetidine derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific modification of the azetidine ring with functional groups like hydroxyl and amide moieties can significantly alter its pharmacological profile. For instance, the introduction of a hydroxyl group can enhance solubility and interactions with biological targets, while the amide group can provide additional binding sites.

The synthesis of Tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the azetidine ring through cyclization reactions. Subsequent modifications involve introducing the hydroxyl and amide groups at specific positions on the ring. The use of protective groups is often necessary to prevent unwanted side reactions during synthesis.

The fluorinated amide moiety in this compound is particularly noteworthy due to its potential role in improving drug-like properties such as lipophilicity and metabolic stability. Fluorine atoms are frequently incorporated into pharmaceuticals because they can modulate electronic effects, influence conformational preferences, and enhance binding interactions with biological targets. The presence of 2,2,2-trifluoro group specifically adds electron-withdrawing power, which can fine-tune the reactivity of the molecule.

Evaluation of the pharmacological activity of Tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate has been conducted in various in vitro and in vivo models. Preliminary studies suggest that this compound may exhibit promising effects against certain disease states. For example, its ability to interact with specific enzymes or receptors could make it useful in treating inflammatory disorders or infectious diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's structural features also make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. The combination of steric hindrance provided by the tert-butyl group and hydrogen bonding capabilities from the hydroxyl group allows for precise tuning of molecular interactions. Additionally, the presence of fluorine atoms enhances metabolic stability, which is a critical factor for drug efficacy.

In conclusion, Tert-butyl 3-hydroxy-3-1-(2,2,2-trifluoro-N-methylacetamido)ethylazetidine-1-carboxylate (CAS No. 2680801-59-4) is a structurally complex and functionally interesting molecule with potential applications in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable candidate for further investigation into various therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies for azetidine derivatives, compounds like this one are likely to play an increasingly important role in drug development efforts.